Cas no 729588-84-5 (5-nitro-3-pyrazolecarbonyl chloride)

• Product Name: 5-nitro-3-pyrazolecarbonyl chloride
• CAS No: 729588-84-5
• MF: C₄H₂ClN₃O₃
• MW: 175.529979228973
• CID: 2130746
• PubChem ID: 135974817
• Update Time: 2025-04-21

5-nitro-3-pyrazolecarbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-nitro-3-pyrazolecarbonyl chloride
• 729588-84-5
• 5-NITRO-1H-PYRAZOLE-3-CARBONYL CHLORIDE
• 1H-Pyrazole-3-carbonyl chloride, 5-nitro-
• STL584200
• SCHEMBL5013388
• AKOS015922407
• DB-368773
• QPEBUMDPDXFHJR-UHFFFAOYSA-N

• Inchi： 1S/C4H2ClN3O3/c5-4(9)2-1-3(7-6-2)8(10)11/h1H,(H,6,7)
• InChI Key： QPEBUMDPDXFHJR-UHFFFAOYSA-N
• SMILES： ClC(C1C=C([N+](=O)[O-])NN=1)=O

Computed Properties

• Exact Mass: 174.9784686Da
• Monoisotopic Mass: 174.9784686Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.6Ų